1-(2,6-Dichlorophenyl)ethane-1,2-diamine
Description
1-(2,6-Dichlorophenyl)ethane-1,2-diamine is a substituted ethylenediamine derivative featuring a 2,6-dichlorophenyl group attached to the ethane-1,2-diamine backbone. This structural motif introduces steric bulk and electron-withdrawing chlorine substituents, which significantly influence its physicochemical properties and reactivity.
Properties
Molecular Formula |
C8H10Cl2N2 |
|---|---|
Molecular Weight |
205.08 g/mol |
IUPAC Name |
1-(2,6-dichlorophenyl)ethane-1,2-diamine |
InChI |
InChI=1S/C8H10Cl2N2/c9-5-2-1-3-6(10)8(5)7(12)4-11/h1-3,7H,4,11-12H2 |
InChI Key |
RZAHNHAAWBMEIF-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(CN)N)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Features
The dichlorophenyl group differentiates 1-(2,6-Dichlorophenyl)ethane-1,2-diamine from other ethane-1,2-diamine derivatives. Key comparisons include:
- Ethylene-1,2-diamine (1,2-Diaminoethane): The simplest analogue lacks aromatic substituents, resulting in lower molecular weight (60.10 g/mol), higher water solubility, and lower lipophilicity (ClogP ≈ -1.5) .
- N,N-Bis-(4-substituted benzyl)-ethane-1,2-diamine : Benzyl substituents increase lipophilicity (ClogP ≈ 2.5–3.0), similar to the dichlorophenyl group, but lack electron-withdrawing effects .
Physicochemical Properties
Notes:
- The dichlorophenyl group increases thermal stability and lipophilicity compared to aliphatic derivatives like DETA.
- Steric hindrance from the 2,6-dichloro substitution may reduce reactivity in nucleophilic reactions compared to unsubstituted ethylenediamine .
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